Cas no 2172117-65-4 (3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal)

3-{(5-Chlorofuran-2-yl)methylsulfanyl}propanal is a specialized organic compound featuring a chlorofuran moiety linked to a propanal group via a methylsulfanyl bridge. Its unique structure, combining a reactive aldehyde functionality with a heterocyclic chlorofuran ring, makes it a valuable intermediate in synthetic organic chemistry. The presence of the chloro-substituent enhances its reactivity in electrophilic and nucleophilic transformations, while the thioether linkage provides stability and versatility in further derivatization. This compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, where its bifunctional reactivity allows for selective modifications. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways.
3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal structure
2172117-65-4 structure
Product Name:3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal
CAS No:2172117-65-4
MF:C8H9ClO2S
MW:204.673860311508
CID:5838789
PubChem ID:165532912
Update Time:2025-06-11

3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal Chemical and Physical Properties

Names and Identifiers

    • 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal
    • 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}propanal
    • EN300-1289680
    • 2172117-65-4
    • Inchi: 1S/C8H9ClO2S/c9-8-3-2-7(11-8)6-12-5-1-4-10/h2-4H,1,5-6H2
    • InChI Key: BERCMRCGUNRIJW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CSCCC=O)O1

Computed Properties

  • Exact Mass: 204.0011784g/mol
  • Monoisotopic Mass: 204.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.5Ų

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3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal Related Literature

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal

Comprehensive Overview of 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2172117-65-4)

3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2172117-65-4) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique furan and sulfanyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a 5-chlorofuran moiety, makes it particularly valuable for applications requiring precise chemical modifications.

The growing interest in 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is driven by its potential role in the development of novel bioactive compounds. Researchers are increasingly exploring its utility in creating heterocyclic derivatives, which are pivotal in drug discovery. The compound’s CAS No. 2172117-65-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical research.

One of the key advantages of 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal lies in its adaptability for green chemistry applications. With sustainability becoming a central theme in modern science, this compound’s potential for use in eco-friendly synthesis routes is a hot topic. Its furan-based structure aligns with the demand for renewable raw materials, making it a subject of interest for researchers focused on reducing environmental impact.

In addition to its synthetic utility, 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is also being investigated for its role in flavor and fragrance industries. The compound’s aldehyde group contributes to its potential as a precursor for aroma chemicals, a niche yet rapidly expanding market. This dual applicability—pharmaceutical and industrial—further enhances its commercial viability.

The compound’s CAS No. 2172117-65-4 is often associated with queries about its spectroscopic properties and stability under various conditions. These technical aspects are critical for researchers aiming to integrate it into multi-step synthetic pathways. Recent studies have highlighted its compatibility with catalytic systems, opening doors for more efficient and scalable production methods.

Another trending topic linked to 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is its potential in material science. The furan ring, known for its electron-rich nature, could be exploited in the design of conductive polymers or other advanced materials. This interdisciplinary appeal makes the compound a focal point for collaborations between chemists and material scientists.

From a regulatory standpoint, 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal is not classified under restricted categories, which facilitates its global trade and research applications. However, users are advised to adhere to standard safety protocols when handling it, as with any laboratory chemical. Its CAS No. 2172117-65-4 ensures unambiguous identification in safety data sheets and regulatory documents.

In summary, 3-{(5-chlorofuran-2-yl)methylsulfanyl}propanal (CAS No. 2172117-65-4) is a multifaceted compound with promising applications across diverse scientific domains. Its structural features, combined with its adaptability to modern chemical trends, position it as a valuable asset for researchers and industries alike. As the demand for innovative and sustainable chemical solutions grows, this compound is likely to remain a subject of intense study and application.

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